![molecular formula C20H28FN3O B5088217 4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine](/img/structure/B5088217.png)
4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
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Overview
Description
4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent.
Mechanism of Action
The exact mechanism of action of 4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is not fully understood. However, it is believed to act as a modulator of the dopamine and serotonin receptors in the brain. It has been shown to increase the levels of dopamine and serotonin in certain regions of the brain, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. It has been shown to have anxiolytic, antidepressant, and analgesic effects in animal models. The compound has also been shown to reduce drug-seeking behavior in rats, indicating its potential as an anti-addiction agent.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine in lab experiments is its high potency and specificity for the dopamine and serotonin receptors. This makes it an ideal compound for studying the effects of dopamine and serotonin modulation on various physiological and behavioral processes. However, one of the limitations of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of 4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine. One direction is to investigate its potential as a therapeutic agent for other diseases, such as schizophrenia and bipolar disorder. Another direction is to study its long-term effects on the brain and behavior. Additionally, the development of more potent and selective analogs of this compound could lead to the discovery of new therapeutic agents.
Synthesis Methods
The synthesis of 4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine involves the reaction of 4-fluorobenzyl chloride with 3-(3-methylbutyl)-1,2,4-oxadiazol-5-amine in the presence of a base, followed by the reaction of the resulting intermediate with piperidine. The yield of this synthesis method is reported to be high, and the purity of the compound can be achieved through recrystallization.
Scientific Research Applications
4-(4-fluorobenzyl)-1-{[3-(3-methylbutyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine has been studied extensively for its potential as a therapeutic agent in various diseases. It has shown promising results in the treatment of neuropathic pain, anxiety, depression, and addiction. The compound has also been investigated for its potential as an antipsychotic agent.
Properties
IUPAC Name |
5-[[4-[(4-fluorophenyl)methyl]piperidin-1-yl]methyl]-3-(3-methylbutyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28FN3O/c1-15(2)3-8-19-22-20(25-23-19)14-24-11-9-17(10-12-24)13-16-4-6-18(21)7-5-16/h4-7,15,17H,3,8-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRUOVEVRBFTXKO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC1=NOC(=N1)CN2CCC(CC2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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